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Compound of Interest

Compound Name: BRD32048

Cat. No.: B1667511 Get Quote

Introduction

BRD32048 is a small molecule inhibitor belonging to the 1,3,5-triazine derivative class,

identified through small-molecule microarray screening.[1][2] It serves as a valuable chemical

probe for studying the function of ETS variant 1 (ETV1), an oncogenic transcription factor

implicated in various cancers, including prostate cancer, Ewing sarcoma, and melanoma.[2][3]

Unlike traditional inhibitors that target the DNA-binding domain of transcription factors,

BRD32048 functions through a distinct mechanism. It directly binds to the ETV1 protein,

inhibits p300-dependent acetylation, and subsequently promotes the degradation of ETV1.[1]

[2][4] This leads to a downstream reduction in ETV1-mediated transcriptional activity and a

suppression of ETV1-dependent cancer cell phenotypes, such as invasion.[1][5] These

application notes provide detailed protocols for utilizing BRD32048 in in vitro cell culture

experiments to study ETV1 signaling and function.

Data Presentation
Quantitative data regarding BRD32048's properties, solubility, and recommended working

concentrations for various in vitro assays are summarized below.

Table 1: Physicochemical Properties of BRD32048
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Property Value Reference(s)

CAS Number 433694-46-3 [6]

Molecular Formula C₁₆H₂₂N₆O [6]

Formula Weight 314.4 g/mol [6]

Binding Affinity (KD)
17.1 µM (in vitro, direct to

ETV1)
[6][7]

Table 2: Solubility of BRD32048

Solvent Solubility Reference(s)

DMSO ≥ 30 mg/mL [6]

DMF 30 mg/mL [6]

Ethanol 2 mg/mL [6]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [6]

Table 3: Recommended Working Concentrations for In Vitro Assays

Assay Type Cell Lines
Concentration
Range

Treatment
Time

Reference(s)

Cell Invasion

Assay

ETV1-reliant

cancer cells

(e.g., LNCaP)

20 - 100 µM
Varies (e.g., 24-

48h)
[1][6]

Gene Expression

Analysis
LNCaP 20 µM 16 hours [1][8]

ETV1 Acetylation

Assay

HEK293T,

LNCaP, 501mel
50 µM 16 hours [8]

Cell Proliferation

Assay
Various 20 - 100 µM Up to 4 days [1]
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Signaling Pathway and Mechanism of Action
BRD32048 directly binds to the ETV1 protein, preventing its acetylation by the coactivator

p300. This destabilizes ETV1, leading to its degradation and the subsequent inhibition of its

transcriptional program, which includes genes that promote cell invasion.
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Caption: Mechanism of BRD32048 action on the ETV1 signaling pathway.
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Protocol 1: Stock Solution Preparation and Storage
Reconstitution: Based on its high solubility, reconstitute BRD32048 powder in high-quality,

anhydrous DMSO to create a concentrated stock solution (e.g., 10-20 mM).[6][9] Use

sonication if needed to ensure complete dissolution.[9]

Aliquoting: Prepare small-volume single-use aliquots to minimize freeze-thaw cycles.

Storage: Store stock solution aliquots at -20°C for short-term (up to 1 month) or -80°C for

long-term storage (up to 6 months).[7] Protect from light.[7]

Working Solution: On the day of the experiment, thaw an aliquot and dilute it to the final

desired concentration in fresh, pre-warmed cell culture medium. Ensure the final DMSO

concentration in the culture medium is consistent across all conditions (including vehicle

control) and is non-toxic to the cells (typically ≤ 0.1%).

Protocol 2: General Cell Culture and Treatment Workflow
This workflow outlines the general steps for treating cells with BRD32048 before downstream

analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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